(3R)-3-Amino-3-(6-chloro-2-methylphenyl)propanenitrile

• Molecular Formula: C10H11ClN2
• Molecular Weight: 194.66 g/mol
• IUPAC Name: (3R)-3-amino-3-(2-chloro-6-methylphenyl)propanenitrile
• InChI: InChI=1S/C10H11ClN2/c1-7-3-2-4-8(11)10(7)9(13)5-6-12/h2-4,9H,5,13H2,1H3/t9-/m1/s1
• InChI Key: UJMXLMCCMSEEAH-SECBINFHSA-N
• Isomeric SMILES: CC1=C(C(=CC=C1)Cl)[C@@H](CC#N)N
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)C(CC#N)N

Description

(3R)-3-Amino-3-(6-chloro-2-methylphenyl)propanenitrile is a chiral nitrile compound featuring an amino group and a substituted phenyl ring. Its structure comprises a propanenitrile backbone with a 6-chloro-2-methylphenyl group and an amino group at the stereogenic center (R-configuration).

Comparison with Similar Compounds

(R)-2-(2-Chlorophenyl)propanenitrile (3q)

• Structure: Lacks the amino group and has a simpler 2-chlorophenyl substituent.
• Synthesis : Prepared via enantioselective catalytic radical cyanation (Procedure D), yielding 66% with 98% enantiomeric excess (ee) .
• Analytical Data :
  • 1H NMR : δ 7.49–7.30 (m, 4H), 4.00 (q, J = 6.8 Hz, 1H), 1.62 (d, J = 6.8 Hz, 3H).
  • HRMS : m/z 179.0474 [M]+ (EI) .

(R)-2-(2-Bromophenyl)propanenitrile (3r)

• Structure : Similar to 3q but with a bromine substituent.
• Synthesis : 65% yield, 87% ee, indicating halogen size may influence stereoselectivity .
• Analytical Data :
  • 1H NMR : δ 7.68–7.24 (m, 4H), 4.03 (q, J = 6.8 Hz, 1H), 1.63 (d, J = 6.8 Hz, 3H) .

(R)-2-(3-Pentanoylphenyl)propanenitrile (3p)

• Structure: Features a ketone group (pentanoyl) at the phenyl ring’s meta position.
• Synthesis : Lower yield (52%) and ee (92%), suggesting steric or electronic effects from bulky substituents reduce efficiency .

Amino-Containing Analog from

(3R)-3-Amino-3-(4-chloro-3-fluorophenyl)propanenitrile

• Structure: Contains an amino group and a 4-chloro-3-fluorophenyl substituent.
• Availability : Discontinued in all commercial quantities, implying synthesis challenges or instability .

Comparative Data Table

Compound Name	Substituent	Yield (%)	ee (%)	Key Analytical Techniques
(R)-2-(2-Chlorophenyl)propanenitrile (3q)	2-Cl	66	98	1H NMR, HRMS (EI), HPLC
(R)-2-(2-Bromophenyl)propanenitrile (3r)	2-Br	65	87	1H NMR, HPLC
(3R)-3-Amino-3-(4-chloro-3-fluorophenyl)propanenitrile	4-Cl, 3-F, NH2	N/A	N/A	Discontinued
Target Compound	6-Cl, 2-Me, NH2	N/A	N/A	Not reported in evidence

Key Findings and Limitations

Synthetic Efficiency: Halogen type (Cl vs. Br) and substituent bulk (pentanoyl vs. methyl) significantly impact yield and ee .

Data Gaps : Direct synthetic or analytical data for the target compound are absent in the evidence, limiting precise comparisons.